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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for utilizing
lead(ll) bromide (PbBr2) as a precursor in the fabrication of perovskite solar cells (PSCs). The
information compiled herein is intended to guide researchers in the synthesis and
characterization of high-quality perovskite films and devices.

Introduction

Lead(ll) bromide is a key precursor material in the synthesis of bromide-based and mixed-
halide perovskite materials, which are of significant interest for photovoltaic applications.
Perovskites such as methylammonium lead bromide (MAPbBr3) and formamidinium lead
bromide (FAPbBrs) offer wide, tunable bandgaps and high open-circuit voltages (Voc), making
them suitable for various applications, including tandem solar cells and transparent
photovoltaics.[1][2] The fabrication of high-efficiency PSCs using PbBr2 can be achieved
through various deposition techniques, with the two-step sequential deposition method being a
common and effective approach.[3][4][5]

Data Presentation
Table 1: Performance of Perovskite Solar Cells
Fabricated Using Lead(ll) Bromide Precursor
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Protocol 1: Two-Step Sequential Deposition of MAPbBr3
Perovskite Thin Films

This protocol describes the fabrication of methylammonium lead bromide (MAPbBr3) perovskite
thin films using a two-step sequential deposition method.[3][4]

1. Materials and Reagents:

o Lead(ll) Bromide (PbBr2)

e Methylammonium Bromide (MABTr)
e N,N-Dimethylformamide (DMF)

¢ Isopropanol (IPA)

e FTO-coated glass substrates

e Hydrochloric acid (HCI)

» Ethanol

e Acetone

e Deionized (DI) water

2. Substrate Cleaning: a. Sonicate FTO-coated glass substrates sequentially in a detergent
solution, deionized water, acetone, and isopropanol for 15 minutes each. b. Dry the substrates
with a stream of nitrogen or filtered air. c. Treat the substrates with UV-ozone for 15-20 minutes
to remove organic residues and improve the wettability of the surface.

3. PbBr2 Precursor Solution Preparation: a. Prepare a solution of PbBr2 in DMF. A typical
concentration is 1 M. b. Stir the solution at room temperature until the PbBr: is fully dissolved.
[10]

4. PbBr2 Film Deposition: a. Transfer the cleaned FTO substrates into a nitrogen-filled
glovebox. b. Deposit the PbBr2 solution onto the FTO substrate using spin coating. A typical
two-step spin coating program is: i. 1000 rpm for 10 seconds (spread) ii. 4000 rpm for 30
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seconds (thin film formation) c. Anneal the PbBr2 coated substrates on a hotplate at 70-100°C
for 10-30 minutes to remove the solvent.

5. Conversion to MAPDBrs: a. Prepare a solution of MABTr in isopropanol. A typical
concentration is 0.06 M. b. Immerse the PbBrz-coated substrates into the MABr solution. The
dipping time is a critical parameter and can be varied from 30 seconds to 15 minutes to
optimize film quality.[3] c. After dipping, rinse the substrates with isopropanol to remove excess
MABr and dry with a nitrogen stream.

6. Annealing: a. Anneal the resulting MAPbBTrs films on a hotplate. The annealing temperature
and time are crucial for crystal growth and film morphology.[11] A common condition is 100-
140°C for 10-30 minutes.[3][7]

Protocol 2: One-Step Solution Deposition of MAPbBr3
with Antisolvent

This protocol details the fabrication of MAPbBTrs films using a one-step method with an
antisolvent treatment, which helps to induce rapid crystallization and form uniform films.[1][12]

1. Materials and Reagents:

o Lead(ll) Bromide (PbBr2)

e Methylammonium Bromide (MABTr)

e N,N-Dimethylformamide (DMF)

¢ Dimethyl Sulfoxide (DMSO) (optional, as a co-solvent)
e Chlorobenzene (or other suitable antisolvent)

e FTO-coated glass substrates

2. Perovskite Precursor Solution Preparation: a. Prepare a precursor solution by dissolving
equimolar amounts of PbBr2 and MABr in a solvent mixture, typically DMF or a mix of DMF and
DMSO. A common molar ratio of MABr to PbBrz is 1:1.[1] b. Stir the solution at room
temperature for several hours to ensure complete dissolution.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra02036e
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2021.732886/full
https://pubs.rsc.org/en/content/articlelanding/2019/ra/c9ra02036e
https://pubs.acs.org/doi/10.1021/acsaem.0c01473
https://pmc.ncbi.nlm.nih.gov/articles/PMC10097370/
https://www.researchgate.net/figure/a-Schematic-illustration-of-the-typical-one-step-spin-coating-procedure-for-perovskite_fig1_338433877
https://www.benchchem.com/product/b168062?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10097370/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

3. Film Deposition and Antisolvent Treatment: a. In a nitrogen-filled glovebox, spin-coat the
perovskite precursor solution onto the cleaned FTO substrates. A typical spin-coating program
is 3000-5000 rpm for 30-60 seconds.[13][14] b. During the last few seconds of the spin-coating
process (e.g., the final 5-15 seconds), dispense a small amount of an antisolvent, such as
chlorobenzene, onto the spinning substrate.[1] This will induce rapid precipitation of the

perovskite.

4. Annealing: a. Immediately after spin-coating, transfer the substrate to a hotplate for
annealing. b. Anneal the film at a temperature between 100°C and 150°C for 10 to 60 minutes

to promote crystal growth and remove residual solvent.[11][15]
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Caption: Experimental workflow for the two-step deposition of MAPbBrs perovskite solar cells.
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Caption: Experimental workflow for the one-step deposition of MAPbBrs perovskite solar cells
with antisolvent treatment.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b168062?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

4 Precursors

Lead(ll) Bromide (PbBr2) Organic Halide (e.g., MABr, FABr)
-
4 Fabricatign Process )

Precursor Solution

Deposition (e.g., Spin Coating)

Annealing

4 )

Ouv)ut

(Perovskite Thin Film (e.g., MAPbBrS)J

Perovskite Solar Cell Device

Click to download full resolution via product page

Caption: Logical relationship from precursors to the final perovskite solar cell device.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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